Cas no 313949-90-5 (POLYANILINE (EMERALDINE SALT) SHORT CH&)

• Product Name: POLYANILINE (EMERALDINE SALT) SHORT CH&
• CAS No: 313949-90-5
• MW: 0
• CID: 301032
• PubChem ID: 24879915
• Update Time: 2025-10-17

POLYANILINE (EMERALDINE SALT) SHORT CH& Chemical and Physical Properties

Names and Identifiers

• Lignosulfonic acid,ethoxylated, compds. with polyaniline, hydrochlorides
• POLYANILINE (EMERALDINE SALT) SHORT CH&
• Polyaniline (emeraldine salt) short chain, grafted to lignin powder

• MDL： MFCD03458091

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 54.9
• Covalently-Bonded Unit Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 52

Experimental Properties

• Color/Form: Dark green powder
• PH: 1.95 (5wt. % in H2O)
• Solubility: Not determined
• Conductivity: 1-2 S/cm (pressed pellet)

POLYANILINE (EMERALDINE SALT) SHORT CH& Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H315-H318-H335
• Warning Statement： P280-P305+P351+P338+P310
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 37/38-41
• Safety Instruction： 22-26-36
• Hazardous Material Identification：

Additional information on POLYANILINE (EMERALDINE SALT) SHORT CH&

Comprehensive Overview of POLYANILINE (EMERALDINE SALT) SHORT CH (CAS No. 313949-90-5): Properties, Applications, and Innovations

POLYANILINE (EMERALDINE SALT) SHORT CH (CAS No. 313949-90-5) is a conductive polymer renowned for its unique electrochemical properties and versatility in modern industrial and research applications. As a derivative of polyaniline, this emeraldine salt form exhibits exceptional conductivity, environmental stability, and processability, making it a cornerstone material in fields like flexible electronics, energy storage, and corrosion protection. With the rise of sustainable technologies, researchers and engineers are increasingly exploring its potential to replace traditional materials in next-generation devices.

The short-chain (SHORT CH) variant of POLYANILINE EMERALDINE SALT offers distinct advantages, including improved solubility and dispersion in organic matrices. This property is critical for applications such as conductive inks, antistatic coatings, and printed electronics, where homogeneity and fine-tuning of electrical properties are paramount. Recent studies highlight its role in flexible sensors and wearable technology, addressing the growing demand for lightweight, durable, and energy-efficient solutions in IoT and healthcare.

One of the most searched topics related to CAS No. 313949-90-5 is its performance in energy storage systems. As the world shifts toward renewable energy, POLYANILINE EMERALDINE SALT has emerged as a promising candidate for supercapacitors and hybrid battery designs. Its redox-active nature enables rapid charge-discharge cycles, while its cost-effectiveness compared to noble metals aligns with the push for affordable green energy. Innovations in nanostructured polyaniline further enhance its surface area and ionic conductivity, unlocking higher energy densities.

Another hot topic is the material’s role in corrosion inhibition. Industries ranging from aerospace to marine engineering seek environmentally friendly coatings to replace toxic chromates. POLYANILINE (EMERALDINE SALT) forms a passive oxide layer on metal surfaces, providing long-term protection against oxidative degradation. Research trends also explore its synergy with graphene or carbon nanotubes to create multifunctional composites with superior mechanical and barrier properties.

From a synthesis perspective, the SHORT CH designation reflects optimized polymerization techniques that control chain length for specific applications. Users frequently search for dispersion methods and compatibility with solvents, underscoring the importance of processability in commercial adoption. Recent advancements in aqueous-based formulations have reduced reliance on hazardous organic solvents, aligning with global green chemistry initiatives.

In the realm of smart materials, POLYANILINE EMERALDINE SALT responds to external stimuli like pH or voltage, enabling applications in adaptive textiles and biomedical devices. For instance, its conductivity changes in physiological conditions, making it suitable for biosensors that monitor glucose or neurotransmitters. Such innovations resonate with the booming digital health market, where real-time monitoring is crucial.

To summarize, POLYANILINE (EMERALDINE SALT) SHORT CH (CAS No. 313949-90-5) bridges fundamental research and industrial innovation. Its adaptability to emerging technologies, coupled with eco-friendly attributes, positions it as a material of choice for sustainable development. As R&D continues to uncover new functionalities, its commercial footprint is expected to expand across electronics, energy, and advanced materials sectors.